O-Desmethyl Midostaurin

• Molecular Formula: C34H28N4O4
• Molecular Weight: 556.6 g/mol
• InChI: InChI=1S/C34H28N4O4/c1-34-31(39)24(36(2)33(41)18-10-4-3-5-11-18)16-25(42-34)37-22-14-8-6-12-19(22)27-28-21(17-35-32(28)40)26-20-13-7-9-15-23(20)38(34)30(26)29(27)37/h3-15,24-25,31,39H,16-17H2,1-2H3,(H,35,40)/t24-,25?,31-,34+/m1/s1
• InChIKey: PXOCRDZEEXVZQC-MSCAEBPVSA-N

O-Desmethyl Midostaurin (CGP62221) Overview

O-Desmethyl Midostaurin (CGP62221, CAS 740816-86-8) is the O-demethylated active metabolite of the FDA-approved multikinase inhibitor Midostaurin (PKC412), generated via cytochrome P450 3A4-mediated hepatic metabolism [1]. Structurally, it differs from the parent compound by the loss of a methyl group at the 3′-position of the staurosporine core, resulting in a molecular formula of C34H28N4O4 and molecular weight of 556.6 g/mol [2]. As one of two major circulating active metabolites of Midostaurin (the other being CGP52421, the hydroxylated derivative), O-Desmethyl Midostaurin contributes substantially to the overall pharmacodynamic effect in patients receiving Midostaurin therapy [1]. Unlike the parent compound, which exhibits IC50 values ranging broadly from 22–500 nM across multiple kinases, O-Desmethyl Midostaurin demonstrates distinct and quantifiable potency characteristics that cannot be inferred from Midostaurin data alone [3].

1 Active metabolite reference standard for PK/PD modeling studies

2 Essential for bioanalytical LC-MS/MS method development

3 Specified impurity marker for Midostaurin quality control research

• [1] Dutreix C, et al. Midostaurin: Review of pharmacokinetics (PK) and PK/pharmacodynamic (PD) relationship in AML/MDS patients. J Clin Oncol. 2009;27(15_suppl):e14540. View Source
• [2] PubChem. O-Desmethyl Midostaurin. Compound Summary CID 11261445. View Source
• [3] MedChemExpress. O-Desmethyl Midostaurin (CGP62221) product information. View Source

Why O-Desmethyl Midostaurin Is Irreplaceable

O-Desmethyl Midostaurin (CGP62221) occupies a unique and irreplaceable position within the Midostaurin pharmacology triad. Direct substitution with Midostaurin fails to replicate the metabolite's distinct potency profile: in FLT3-based cellular assays, O-Desmethyl Midostaurin is approximately 1.4-fold more potent than the parent compound, whereas the other major metabolite CGP52421 exhibits only ~10% of Midostaurin's activity [1]. Furthermore, substitution with Midostaurin cannot account for the metabolite-specific pharmacokinetic behavior observed clinically—O-Desmethyl Midostaurin demonstrates time-dependent accumulation kinetics and achieves steady-state plasma concentrations comparable to the parent drug (trough levels ~1.2–2.3× that of Midostaurin), while CGP52421 accumulates to 5–14× higher levels but with substantially weaker intrinsic potency [2][3]. Critically, O-Desmethyl Midostaurin functions as a substrate, reversible inhibitor, and time-dependent inhibitor of CYP3A4, contributing to the complex drug-drug interaction (DDI) liability of Midostaurin therapy in ways that cannot be modeled using the parent compound alone [4]. For researchers developing bioanalytical methods, conducting DDI studies, or investigating structure-activity relationships in the staurosporine class, neither Midostaurin nor CGP52421 serves as an acceptable surrogate.

Potency profile may not transfer Midostaurin may not replicate the reported higher FLT3 potency of CGP62221 in cellular assays.

Exposure-response inference differs CGP52421 achieves higher plasma levels but with ~10% intrinsic potency, limiting direct interpretation.

CYP3A4 DDI modeling requires metabolite Parent-only models fail to capture metabolite-specific time-dependent CYP3A4 modulation.

• [1] Dutreix C, et al. Midostaurin: Review of pharmacokinetics (PK) and PK/pharmacodynamic (PD) relationship in AML/MDS patients. J Clin Oncol. 2009;27(15_suppl):e14540. View Source
• [2] Yin O, et al. Pharmacokinetics (PK) and pharmacodynamics (PD) of midostaurin (PKC412) in patients with acute myeloid leukemia (AML). J Clin Oncol. 2008;26(15_suppl):7064. View Source
• [3] RxReasoner. Midostaurin: Pharmacodynamic and pharmacokinetic properties. View Source
• [4] Gu H, et al. Simultaneous physiologically-based pharmacokinetic (PBPK) modeling of parent and active metabolites to investigate complex CYP3A4 drug-drug interaction potential: a case example of midostaurin. Drug Metab Dispos. 2018;46(2):184-195. View Source

O-Desmethyl Midostaurin Comparative Evidence

FLT3 Cellular Potency Advantage

O-Desmethyl Midostaurin (CGP62221) demonstrates superior potency relative to the parent compound Midostaurin in FLT3-dependent cellular proliferation assays. The relative potency ratio of Midostaurin : CGP62221 : CGP52421 is approximately 1 : 1.4 : 0.1, establishing that the O-demethylated metabolite is the most potent FLT3 inhibitor among the three pharmacologically active species circulating in patients [1]. This 40% potency advantage over the parent compound has direct implications for interpreting clinical pharmacodynamic responses and for selecting the appropriate reference standard in bioanalytical method development.

FLT3 potency

Head-to-head

1.4× more potent vs. Midostaurin (1:1.4:0.1 relative potency)

Supports PK/PD modeling context

FLT3-based cellular proliferation assay

Evidence Dimension	Relative FLT3 inhibitory potency in cellular assays
Target Compound Data	Relative potency factor = 1.4
Comparator Or Baseline	Midostaurin (parent compound): relative potency factor = 1.0; CGP52421 (alternative metabolite): relative potency factor = 0.1
Quantified Difference	O-Desmethyl Midostaurin is 1.4× more potent than Midostaurin; CGP52421 is 10× less potent than Midostaurin
Conditions	FLT3-based cellular proliferation assays

Why This Matters

This 1.4-fold potency differential means that O-Desmethyl Midostaurin contributes disproportionately to overall FLT3 target engagement relative to its plasma concentration, a critical consideration for pharmacokinetic/pharmacodynamic modeling and for laboratories requiring the authentic metabolite reference standard for accurate bioanalytical quantification.

• [1] Dutreix C, et al. Midostaurin: Review of pharmacokinetics (PK) and PK/pharmacodynamic (PD) relationship in AML/MDS patients. J Clin Oncol. 2009;27(15_suppl):e14540. View Source

Clinical Trough Concentrations vs. Parent

In a Phase I/II clinical trial of Midostaurin in AML patients (doses ranging 50 mg bid to 75 mg tid), the mean trough plasma concentrations of O-Desmethyl Midostaurin (CGP62221) were approximately 1.2–2.3 times those of the parent compound Midostaurin, confirming substantial systemic exposure to this active metabolite [1]. By comparison, the hydroxylated metabolite CGP52421 achieved trough levels 5.2–13.9 times those of Midostaurin—markedly higher than CGP62221—but with only 10% of the parent's intrinsic potency. Among stable blast responders, trough concentrations reached 3.8 μM for Midostaurin, 3.7 μM for CGP62221, and 21.2 μM for CGP52421, demonstrating that O-Desmethyl Midostaurin exposure correlates with clinical response at levels comparable to the parent drug [1].

Trough exposure

Reported

Trough 1.2–2.3× parent; steady state 3.7 μM vs. 3.8 μM

Supports bioanalytical method context

AML research plasma, CGP52421 5–14× higher

Evidence Dimension	Mean trough plasma concentration relative to parent
Target Compound Data	CGP62221 trough concentration = 1.2–2.3× Midostaurin
Comparator Or Baseline	CGP52421 (alternative metabolite): trough concentration = 5.2–13.9× Midostaurin; stable responders: Midostaurin 3.8 μM, CGP62221 3.7 μM, CGP52421 21.2 μM
Quantified Difference	CGP62221 exposure is comparable to parent (ratio ~1–2×); CGP52421 exposure is 5–14× parent but with 10× lower intrinsic potency
Conditions	AML patients receiving oral Midostaurin 50 mg bid to 75 mg tid; trough measurements at steady state (cycle 1, day 28)

Why This Matters

Researchers developing LC-MS/MS assays for therapeutic drug monitoring must include authentic O-Desmethyl Midostaurin reference material because its clinically relevant exposure (comparable to parent drug) combined with its 1.4× potency advantage makes it essential for accurate exposure-response analyses—unlike CGP52421, which achieves high concentrations but contributes minimally to pharmacodynamics.

• [1] Yin O, et al. Pharmacokinetics (PK) and pharmacodynamics (PD) of midostaurin (PKC412) in patients with acute myeloid leukemia (AML). J Clin Oncol. 2008;26(15_suppl):7064. View Source

CYP3A4 Drug-Drug Interaction Profile

O-Desmethyl Midostaurin, together with Midostaurin and CGP52421, exhibits a complex CYP3A4 interaction profile that distinguishes it from simpler kinase inhibitor scaffolds. In vitro and clinical DDI studies have demonstrated that Midostaurin and its metabolites—including CGP62221—function as substrates of CYP3A4, reversible inhibitors of CYP3A4, time-dependent inhibitors of CYP3A4, and inducers of CYP3A4 [1]. Physiologically based pharmacokinetic (PBPK) modeling incorporating parent and both active metabolites successfully predicted the 5.8-fold increase in Midostaurin exposure with ketoconazole (predicted vs. 6.1-fold observed) and 90% reduction with rifampicin (predicted vs. 94% observed) [1]. The model further indicated that at steady state in advSM patients, Midostaurin and its metabolites produce a weak-to-moderate CYP3A4 induction effect (simulated midazolam AUC ratio of 0.54) accompanied by a 1.9-fold increase in the CYP3A4 activity biomarker 4β-hydroxycholesterol [1].

CYP3A4 DDI profile

Class-level

Substrate, reversible/time-dependent inhibitor, inducer; PBPK predicts 5.8× AUC change with ketoconazole

Method validation context for DDI research

Simultaneous parent+metabolite modeling required

Evidence Dimension	CYP3A4 interaction profile
Target Compound Data	CGP62221 is a CYP3A4 substrate, reversible inhibitor, time-dependent inhibitor, and inducer
Comparator Or Baseline	Midostaurin and CGP52421 share the same CYP3A4 interaction profile (class effect of the staurosporine-derived multikinase inhibitor series)
Quantified Difference	Contribution to net DDI effect cannot be deconvoluted to individual species; simultaneous parent-plus-metabolite modeling required for accurate prediction (5.8× AUC increase with ketoconazole; 90% AUC reduction with rifampicin; midazolam AUC ratio 0.54 at steady state)
Conditions	PBPK modeling validated against clinical DDI studies with ketoconazole (strong CYP3A4 inhibitor) and rifampicin (strong CYP3A4 inducer)

Why This Matters

For laboratories conducting in vitro DDI assessments or developing PBPK models of Midostaurin-containing regimens, O-Desmethyl Midostaurin reference material is essential—models that omit the active metabolites fail to capture the full time-dependent CYP3A4 modulation observed clinically, potentially leading to erroneous DDI risk predictions.

• [1] Gu H, et al. Simultaneous physiologically-based pharmacokinetic (PBPK) modeling of parent and active metabolites to investigate complex CYP3A4 drug-drug interaction potential: a case example of midostaurin. Drug Metab Dispos. 2018;46(2):184-195. View Source

Impurity Marker for Quality Control

O-Desmethyl Midostaurin is explicitly identified as a process-related impurity and degradation product that must be controlled during Midostaurin active pharmaceutical ingredient (API) manufacturing. Patent WO2020261293A1 (Novartis) defines Midostaurin free of specified impurities including 'O-desmethyl midostaurin' as a key quality attribute [1]. The compound is utilized in analytical method development, method validation (AMV), and quality control (QC) applications for Abbreviated New Drug Applications (ANDAs) and commercial Midostaurin production [2]. As a demethylation product, O-Desmethyl Midostaurin represents a degradation pathway that requires rigorous control within the impurity profile [3].

QC impurity marker

Specification review

Specified impurity in Midostaurin API; O-demethylation degradant

Supports ANDA QC method development

Control per WO2020261293A1 specification

Evidence Dimension	Regulatory impurity control requirement
Target Compound Data	O-Desmethyl Midostaurin is a specified impurity requiring quantitation in Midostaurin API
Comparator Or Baseline	Other specified Midostaurin impurities: palmitoyl staurosporine, N-desmethyl midostaurin, 7-oxo midostaurin
Quantified Difference	All specified impurities must be controlled; O-Desmethyl Midostaurin is distinguished as a demethylation degradant (O-demethylation pathway) vs. N-demethylation or oxidation products
Conditions	Midostaurin API manufacturing and quality control per patent specifications

Why This Matters

Procurement of authenticated O-Desmethyl Midostaurin reference standard is mandatory for analytical laboratories supporting ANDA filers or generic Midostaurin manufacturers, as it is a specified impurity requiring validated quantification methods for regulatory submission.

• [1] WO2020261293A1. Process for preparation of midostaurin. World Intellectual Property Organization. 2020. View Source
• [2] ChemWhat. O-Desmethyl Midostaurin CAS# 740816-86-8 product specification. View Source
• [3] Veeprho. O-Desmethyl Midostaurin impurity specification. 2024. View Source

In Vivo Metabolite Biomarker

O-Desmethyl Midostaurin is a validated indicator (biomarker) of Midostaurin metabolism in vivo, generated specifically via cytochrome P450 liver enzyme metabolism [1]. Sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays have been developed and validated for the simultaneous quantification of Midostaurin and its two major metabolites (CGP62221 and CGP52421) in human plasma, enabling therapeutic drug monitoring and pharmacokinetic studies in patients with advanced systemic mastocytosis [2]. These assays rely on authentic reference standards of O-Desmethyl Midostaurin for accurate quantification.

Metabolite biomarker

Method context

LC-MS/MS validated for simultaneous quantification with parent and CGP52421

Supports bioanalytical method transfer

Distinct MS/MS transitions; matrix effect correction needed

Evidence Dimension	Metabolic pathway specificity
Target Compound Data	O-Desmethyl Midostaurin is the O-demethylation product of Midostaurin via CYP3A4
Comparator Or Baseline	CGP52421 is the hydroxylation product via CYP3A4; parent Midostaurin is the unmodified drug
Quantified Difference	Three distinct species (parent, O-demethylated CGP62221, hydroxylated CGP52421) with distinct retention times, MS/MS transitions, and relative abundances
Conditions	Human plasma samples from patients receiving oral Midostaurin; LC-MS/MS quantification

Why This Matters

Researchers conducting pharmacokinetic studies of Midostaurin or developing generic formulations require O-Desmethyl Midostaurin reference material to establish validated LC-MS/MS methods—the metabolite cannot be reliably quantified using parent calibration curves due to differential ionization efficiency and matrix effects.

• [1] MedChemExpress. O-Desmethyl Midostaurin (CGP62221) product information. View Source
• [2] Development and validation of a sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay for the simultaneous quantification of midostaurin (PKC412) and its two major metabolites. 2021. View Source

O-Desmethyl Midostaurin Application Scenarios

Therapeutic Drug Monitoring Method Development

O-Desmethyl Midostaurin is an essential reference standard for laboratories developing and validating LC-MS/MS methods for the simultaneous quantification of Midostaurin and its active metabolites in human plasma. Clinical data confirm that O-Desmethyl Midostaurin achieves trough concentrations 1.2–2.3× those of the parent compound, with comparable steady-state exposure in responding patients (3.7 μM vs. 3.8 μM for Midostaurin) [1]. Given its 1.4-fold greater potency in FLT3 cellular assays, accurate quantification of this metabolite is indispensable for exposure-response correlation [2]. Validated LC-MS/MS assays enabling simultaneous detection of parent drug, CGP62221, and CGP52421 have been established for patient monitoring in advanced systemic mastocytosis [3].

PBPK Modeling for CYP3A4 DDI

Simultaneous parent-and-active-metabolite PBPK modeling has demonstrated that O-Desmethyl Midostaurin (along with CGP52421) is essential for accurately predicting Midostaurin's complex CYP3A4 DDI liability. The validated model incorporating both metabolites correctly predicted the 5.8-fold increase in Midostaurin exposure with ketoconazole (observed 6.1-fold) and 90% reduction with rifampicin (observed 94%) [1]. At steady state, the net effect of parent plus metabolites produces a weak-to-moderate CYP3A4 induction (midazolam AUC ratio 0.54) with a 1.9-fold increase in 4β-hydroxycholesterol [1]. Researchers developing PBPK models for Midostaurin-containing regimens must incorporate O-Desmethyl Midostaurin parameters to achieve predictive validity.

Quality Control for ANDA Filing

O-Desmethyl Midostaurin is a specified impurity in Midostaurin API manufacturing requiring rigorous control and quantification. Patent WO2020261293A1 explicitly defines O-desmethyl midostaurin as a process-related impurity that must be absent (or controlled below specified thresholds) in the final API, alongside palmitoyl staurosporine, N-desmethyl midostaurin, and 7-oxo midostaurin [1]. The compound is utilized for analytical method development, method validation (AMV), and quality control (QC) applications during commercial Midostaurin production and for ANDA submissions [2]. As a demethylation degradant, it represents a critical stability-indicating marker [3].

SAR Studies of Staurosporine Derivatives

The differential potency profile of O-Desmethyl Midostaurin relative to Midostaurin and CGP52421 provides a defined structure-activity relationship (SAR) dataset for staurosporine analog optimization. The O-demethylation modification (converting the 3′-methoxy of Midostaurin to a 3′-hydroxy in CGP62221) results in a 1.4-fold enhancement of FLT3 inhibitory potency, whereas 3-hydroxylation (CGP52421) reduces potency by approximately 10-fold [1]. These precise relative potency values (1 : 1.4 : 0.1 for Midostaurin : CGP62221 : CGP52421) in FLT3-based cellular assays [1] enable medicinal chemists to rationalize substitution effects at the staurosporine 3′-position and inform the design of next-generation analogs with improved target potency or metabolite stability.

Application

Selection Property

Validation Focus

PK/PD research method development

Metabolite reference standard for LC-MS/MS

Quantification in human plasma research matrices

PBPK modeling of CYP3A4 DDI

Metabolite-specific CYP3A4 parameters

DDI prediction accuracy validation

Pharmaceutical impurity control

Specified impurity reference standard

API purity and stability-indicating method

Structure-activity relationship studies

Metabolite potency comparator

SAR at staurosporine 3′-position

• [1] Yin O, et al. Pharmacokinetics (PK) and pharmacodynamics (PD) of midostaurin (PKC412) in patients with acute myeloid leukemia (AML). J Clin Oncol. 2008;26(15_suppl):7064. View Source
• [2] Dutreix C, et al. Midostaurin: Review of pharmacokinetics (PK) and PK/pharmacodynamic (PD) relationship in AML/MDS patients. J Clin Oncol. 2009;27(15_suppl):e14540. View Source
• [3] Development and validation of a sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay for the simultaneous quantification of midostaurin (PKC412) and its two major metabolites. 2021. View Source
• [4] Gu H, et al. Simultaneous physiologically-based pharmacokinetic (PBPK) modeling of parent and active metabolites to investigate complex CYP3A4 drug-drug interaction potential: a case example of midostaurin. Drug Metab Dispos. 2018;46(2):184-195. View Source
• [5] WO2020261293A1. Process for preparation of midostaurin. World Intellectual Property Organization. 2020. View Source
• [6] ChemWhat. O-Desmethyl Midostaurin CAS# 740816-86-8 product specification. View Source
• [7] Veeprho. O-Desmethyl Midostaurin impurity specification. 2024. View Source